Cas no 102286-67-9 (Fluorescein β-D-galactopyranoside)

• Product Name: Fluorescein β-D-galactopyranoside
• CAS No: 102286-67-9
• MF: C₂₆H₂₂O₁₀
• MW: 494.446888446808
• MDL: MFCD00077347
• CID: 188240
• PubChem ID: 128077
• Update Time: 2025-04-19

Fluorescein β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,3'-(b-D-galactopyranosyloxy)-6'-hydroxy-
• Fluorescein beta-D-galactopyranoside
• FLUORESCEIN MONO-?D-GALACTOSIDE (FMGAL)
• 6'-hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl beta-D-galactopyranoside
• Fluorescein mono-?-D-Galactoside (FMGal)
• Fluorescein mono-beta-D-galactoside
• Fluorescein monogalactoside
• 3'-(beta-D-Galactopyranosyloxy)-6'-hydroxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
• FMGAL
• Fluoresceinb-D-galactopyranoside
• Fluorescein β-D-galactopyranoside
• Fluoresceinmono--D-Galactoside(FMGal)
• FLUORESCEIN MONO-B-D-GALACTOPYRANOSIDE
• Fluorescein mono-β-D-galactopyranoside
• Fluorescein β-D-galactopyranoside ,98%
• fluorescein mono-beta-d-galactopyranoside
• DTXSID20907340
• 102286-67-9
• 3'-hydroxy-6'-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• 3'-Hydroxy-6'-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• W-200665
• 3'-hydroxy-6'-((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 6'-Hydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-3'-yl hexopyranoside
• SCHEMBL869219
• CS-0439897
• G77871

• MDL： MFCD00077347
• Inchi： 1S/C26H22O10/c27-11-20-21(29)22(30)23(31)25(35-20)33-13-6-8-17-19(10-13)34-18-9-12(28)5-7-16(18)26(17)15-4-2-1-3-14(15)24(32)36-26/h1-10,20-23,25,27-31H,11H2/t20-,21+,22+,23-,25-,26?/m1/s1
• InChI Key： NIPYQLPZPLBOLF-GBLLEDPASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC2=C(C=1)OC1C=C(C=CC=1C12C2C=CC=CC=2C(=O)O1)O

Computed Properties

• Exact Mass: 494.121
• Monoisotopic Mass: 494.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 813.4°Cat760mmHg
• Flash Point: 281°C
• Refractive Index: 1.772
• Solubility: Insuluble (9.9E-3 g/L) (25 ºC),
• PSA: 155.14000
• LogP: 1.13890

Fluorescein β-D-galactopyranoside Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds